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Compound of Interest

Compound Name: Boc-L-cyclobutylglycine

Cat. No.: B586754 Get Quote

Technical Guide: Boc-L-cyclobutylglycine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Boc-L-cyclobutylglycine, a non-

proteinogenic amino acid derivative crucial in peptide synthesis and drug discovery. Its unique

cyclobutyl moiety offers steric hindrance and conformational constraints, making it a valuable

building block for developing novel peptides and peptidomimetics with enhanced stability and

biological activity.
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Parameter Value Source

CAS Number 155905-77-4 [1]

Synonyms

(S)-2-((tert-

butoxycarbonyl)amino)-2-

cyclobutylacetic acid, BOC-S-

CYCBUGLY-OH, (S)-N-

ALPHA-T-

BUTYLOXYCARBONYL-

CYCLOBUTYLGLYCINE

[1]

Molecular Formula C11H19NO4 [1][2]

Molecular Weight 229.27 g/mol [1][2]

Appearance White to off-white solid

Storage

Sealed in dry, Room

Temperature; -20°C for long-

term storage

[1][2]

Predicted Physicochemical Properties
Parameter Predicted Value

Boiling Point 379.1±25.0 °C

Density 1.169±0.06 g/cm3

pKa 4.06±0.10

Supplier Information
A variety of chemical suppliers offer Boc-L-cyclobutylglycine, typically for research and

development purposes. The following table lists several potential suppliers. It is recommended

to contact the suppliers directly for current pricing, availability, and purity specifications.
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Supplier Website (Illustrative)

MedChemExpress --INVALID-LINK--

BOC Sciences --INVALID-LINK--

Chem-Impex International --INVALID-LINK--

Chongqing Chemdad Co., Ltd --INVALID-LINK--

GlpBio --INVALID-LINK--

AdooQ Bioscience --INVALID-LINK--

Experimental Protocols
While a specific, detailed published synthesis for Boc-L-cyclobutylglycine is not readily

available in the public domain, a general and reliable method for the Boc-protection of an

amino acid can be followed. The following protocol is a representative procedure based on

standard methods for the synthesis of Boc-protected amino acids.

Representative Synthesis of Boc-L-cyclobutylglycine
This procedure involves the reaction of L-cyclobutylglycine with di-tert-butyl dicarbonate

(Boc)₂O under basic conditions.

Materials:

L-cyclobutylglycine

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium bicarbonate (NaHCO₃) or Triethylamine (TEA)

Dioxane

Water

Ethyl acetate
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1M HCl solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: Dissolve L-cyclobutylglycine in a 1:1 mixture of dioxane and water.

Basification: Add sodium bicarbonate or triethylamine to the solution to raise the pH to

approximately 9-10.

Boc-Protection: Add a solution of di-tert-butyl dicarbonate in dioxane dropwise to the reaction

mixture while stirring vigorously at room temperature.

Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC). The

reaction is typically complete within a few hours.

Work-up:

Once the reaction is complete, remove the dioxane under reduced pressure.

Wash the remaining aqueous solution with ethyl acetate to remove any unreacted (Boc)₂O

and byproducts.

Cool the aqueous layer in an ice bath and acidify to a pH of 2-3 with 1M HCl.

Extract the product into ethyl acetate (3x).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate

or sodium sulfate.

Purification:

Filter the drying agent and concentrate the organic solution under reduced pressure to

yield the crude product.
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If necessary, the product can be further purified by column chromatography on silica gel or

by recrystallization.

Predicted Analytical Data
The following table outlines the expected analytical data for Boc-L-cyclobutylglycine based

on its chemical structure. Researchers should always confirm the identity and purity of their

materials with their own analytical data.

Analysis Expected Results

¹H NMR

Signals corresponding to the tert-butyl group

(singlet, ~1.4 ppm), the cyclobutyl ring protons

(multiplets), the alpha-proton (doublet), and the

NH proton (broad singlet).

¹³C NMR

Resonances for the carbonyl carbons of the Boc

group and the carboxylic acid, the quaternary

carbon of the Boc group, and the carbons of the

cyclobutyl ring and the alpha-carbon.

Mass Spec (ESI-MS)
Expected [M+H]⁺ at m/z 230.13 and [M+Na]⁺ at

m/z 252.11.

Purity (HPLC) >95% (typical for commercial-grade material).

Signaling Pathways and Experimental Workflows
Boc-L-cyclobutylglycine is a valuable building block in the synthesis of more complex

molecules, such as inhibitors of the PI3K/Akt/mTOR signaling pathway, which is crucial in cell

growth, proliferation, and survival.[2] The workflow for its use in solid-phase peptide synthesis

(SPPS) is a key application.

General Workflow for Boc Solid-Phase Peptide
Synthesis (SPPS)

Resin Support Couple first
Boc-amino acid

Boc Deprotection
(e.g., TFA)

Neutralization
(e.g., TEA)

Couple next
Boc-amino acid

Repeat Steps 3-5
for desired sequence

Cleavage from Resin
(e.g., HF)

Purification
(e.g., HPLC) Final Peptide
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Click to download full resolution via product page

Caption: General workflow for Boc solid-phase peptide synthesis.

Synthesis of a Boc-Protected Amino Acid
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Purification
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Boc-Protected
Amino Acid
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Caption: Workflow for the synthesis of a Boc-protected amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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